Cas no 61983-38-8 (Ethanone, 1-(3,4-dihydroxy-7-methyl-2-naphthalenyl)-)

Ethanone, 1-(3,4-dihydroxy-7-methyl-2-naphthalenyl)- structure
61983-38-8 structure
Product Name:Ethanone, 1-(3,4-dihydroxy-7-methyl-2-naphthalenyl)-
CAS No:61983-38-8
MF:C13H12O3
MW:216.232583999634
CID:461597
PubChem ID:12316553
Update Time:2025-04-19

Ethanone, 1-(3,4-dihydroxy-7-methyl-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3,4-dihydroxy-7-methyl-2-naphthalenyl)-
    • 1-(3,4-dihydroxy-7-methylnaphthalen-2-yl)ethanone
    • DTXSID70487703
    • 61983-38-8
    • Inchi: 1S/C13H12O3/c1-7-3-4-10-9(5-7)6-11(8(2)14)13(16)12(10)15/h3-6,15-16H,1-2H3
    • InChI Key: XFZZKVLYZBELQR-UHFFFAOYSA-N
    • SMILES: OC1C(=C(C(C)=O)C=C2C=C(C)C=CC2=1)O

Computed Properties

  • Exact Mass: 216.07866
  • Monoisotopic Mass: 216.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53
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